Cas no 15029-40-0 (2-cyano-n-(2-hydroxyethyl)acetamide)

• Product Name: 2-cyano-n-(2-hydroxyethyl)acetamide
• CAS No: 15029-40-0
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 1325569
• PubChem ID: 5152728
• Update Time: 2025-05-26

2-cyano-n-(2-hydroxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-n-(2-hydroxyethyl)acetamide
• BBL016933
• Cyan-essigsaeure-(2-hydroxy-aethylamid)
• SBB049444
• ALBB-008547
• cyano-acetic acid-(2-hydroxy-ethylamide)
• AC1NP7IP
• N-(2-Hydroxy-aethyl)-cyanacetamid
• AC1Q7D3P
• AC1Q7D3Q
• CTK0B1684
• STK437057
• ST5124132
• 2-cyano-N-(2-hydroxyethyl)ethanamide
• 2-CYANO-N-(2-HYDROXYETHYL)-ACETAMIDE
• EN300-1259136
• Acetamide, 2-cyano-N-(2-hydroxyethyl)-
• SCHEMBL1898653
• DTXSID70408913
• JBFRGXRQXZOZTA-UHFFFAOYSA-N
• SB84209
• Z57906863
• SY326970
• AKOS002198800
• 15029-40-0
• FS-4674
• CS-0308621
• MFCD00087375

• MDL： MFCD00087375
• Inchi： 1S/C5H8N2O2/c6-2-1-5(9)7-3-4-8/h8H,1,3-4H2,(H,7,9)
• InChI Key： JBFRGXRQXZOZTA-UHFFFAOYSA-N
• SMILES： OCCNC(CC#N)=O

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 431.1°C at 760 mmHg
• Flash Point: 214.5°C
• Refractive Index: 1.473
• PSA: 73.12
• LogP: -0.60052

2-cyano-n-(2-hydroxyethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-cyano-n-(2-hydroxyethyl)acetamide

Professional Introduction to Compound with CAS No. 15029-40-0 and Product Name: 2-cyano-n-(2-hydroxyethyl)acetamide

The compound with the CAS number 15029-40-0 and the product name 2-cyano-n-(2-hydroxyethyl)acetamide represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

In recent years, advancements in medicinal chemistry have highlighted the importance of amide derivatives in the design of novel therapeutic agents. The structure of 2-cyano-n-(2-hydroxyethyl)acetamide incorporates both cyano and hydroxyl functional groups, which are known to play crucial roles in modulating biological activities. The cyano group, specifically, has been extensively studied for its ability to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

Recent studies have demonstrated that derivatives of 2-cyano-n-(2-hydroxyethyl)acetamide exhibit promising pharmacological properties. For instance, research has shown that modifications in the hydroxyl ethyl chain can significantly influence the compound's solubility and bioavailability, which are critical factors in drug formulation. These findings align with the broader trend in pharmaceutical development towards creating more efficient and targeted therapies.

The cyano-n-(2-hydroxyethyl)acetamide moiety has been particularly noted for its role in inhibiting certain enzymatic pathways associated with inflammation and oxidative stress. Studies have indicated that this compound can interact with specific receptors and enzymes, leading to a reduction in pro-inflammatory cytokines and an increase in antioxidant defenses. Such mechanisms are highly relevant in the treatment of chronic inflammatory diseases and neurodegenerative disorders.

Moreover, the chemical synthesis of 2-cyano-n-(2-hydroxyethyl)acetamide has been optimized to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and enzymatic resolution, have been employed to achieve the desired product specifications. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with sustainable chemistry principles.

In the context of drug discovery, 2-cyano-n-(2-hydroxyethyl)acetamide serves as a versatile scaffold for further derivatization. Researchers have explored various structural modifications to enhance its pharmacological profile. For example, introduction of halogen atoms or other heterocyclic structures has been investigated for their potential to improve binding interactions with biological targets. Such modifications are guided by computational modeling and high-throughput screening techniques, which accelerate the identification of lead compounds.

The compound's solubility profile has also been a focus of recent research. By adjusting the hydroxyl ethyl chain length or incorporating additional polar groups, scientists aim to improve water solubility without compromising biological activity. This is particularly important for oral formulations where poor solubility can limit therapeutic efficacy.

From a regulatory perspective, 2-cyano-n-(2-hydroxyethyl)acetamide must meet stringent quality standards to be approved for clinical use. Analytical techniques such as HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry are employed to confirm its identity and purity. These methods ensure that the final product is consistent and free from impurities that could affect safety or efficacy.

The future prospects of 2-cyano-n-(2-hydroxyethyl)acetamide in pharmaceutical applications appear promising. Ongoing research aims to explore its potential in treating a range of diseases, including cancer, infectious diseases, and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion, 2-cyano-n-(2-hydroxyethyl)acetamide represents a significant compound with diverse applications in chemical biology and drug development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new pharmacological insights, this compound is poised to play a crucial role in advancing medical treatments.